2-(6-Bromo-3-oxo-1,2-dihydroinden-2-yl)acetic acid
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Overview
Description
2-(6-Bromo-3-oxo-1,2-dihydroinden-2-yl)acetic acid is a useful research compound. Its molecular formula is C11H9BrO3 and its molecular weight is 269.094. The purity is usually 95%.
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Scientific Research Applications
Chemical Detection and Analysis
Research on similar brominated organic compounds shows that derivatives of 2-(6-Bromo-3-oxo-1,2-dihydroinden-2-yl)acetic acid may be utilized in the development of new chemical sensors. For example, bromopyrogallol red has been applied as a chromogenic anion receptor, indicating potential applications of related brominated compounds in selective detection and determination of specific anions in various media (Tavallali, Rad, Parhami, & Abbasiyan, 2012).
Synthesis of Organic Compounds
The reaction of methyl 2,3,5,6,11,11b-hexahydro-3-oxo-1H-indolizino[8,7-b]indole-5-carboxylate with N-bromosuccinimide shows the versatility of brominated compounds in synthetic chemistry, including potential applications for this compound in the synthesis of complex organic molecules (Irikawa, Mutoh, Uehara, & Okumura, 1989).
Development of Antibacterial Agents
Research into thiazolidin-4-ones based on chromene derivatives highlights the potential of brominated compounds for developing new antibacterial agents. This suggests that this compound could serve as a precursor in the synthesis of compounds with antibacterial properties (Čačić, Molnar, Balić, Draca, & Rajković, 2009).
Preparation of Chiral Methyl Groups
Studies on asymmetric methyl groups illustrate the role of brominated compounds in the preparation and detection of chiral centers, suggesting research avenues for this compound in chiral chemistry and asymmetric synthesis (Lüthy, Rétey, & Arigoni, 1969).
Environmental Chemistry
The development of methods for the analysis of brominated and iodinated acetic acids, along with bromate and other halogenated compounds in water, showcases the environmental relevance of brominated organic compounds. This points to possible applications of this compound in environmental monitoring and assessment of water quality (Shi & Adams, 2009).
Mechanism of Action
Target of Action
The compound belongs to the class of indole derivatives . Indole derivatives are known to interact with a variety of targets, including enzymes, receptors, and ion channels. The specific target would depend on the exact structure and functional groups of the compound.
Biochemical Pathways
Indole derivatives can affect various biochemical pathways. For example, some indole-based compounds have been found to exhibit antiviral, anti-inflammatory, and anticancer activities . The exact pathways affected by this compound would depend on its specific target and mode of action.
Biochemical Analysis
Biochemical Properties
Indole derivatives, such as 2-(6-Bromo-3-oxo-1,2-dihydroinden-2-yl)acetic acid, have been found to bind with high affinity to multiple receptors, making them useful in developing new derivatives . They possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Cellular Effects
While specific cellular effects of this compound are not well-documented, indole derivatives are known to influence cell function. They can impact cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is not fully understood. Indole derivatives are known to exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-(6-bromo-3-oxo-1,2-dihydroinden-2-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrO3/c12-8-1-2-9-6(4-8)3-7(11(9)15)5-10(13)14/h1-2,4,7H,3,5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKIHKCSKFFHIRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)C2=C1C=C(C=C2)Br)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69099-73-6 |
Source
|
Record name | 2-(5-bromo-1-oxo-2,3-dihydro-1H-inden-2-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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